Cas no 744242-70-4 (1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione)

• Product Name: 1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione
• CAS No: 744242-70-4
• MF: C₁₉H₁₆Cl₂N₄O₄
• MW: 435.2607421875
• CID: 6305401
• PubChem ID: 4225162
• Update Time: 2025-07-17

1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione
• AKOS034469034
• 744242-70-4
• EN300-26609543
• 1,3-bis(4-chlorophenyl)-8a-nitromethyltetrahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione
• Z56974838
• 1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione

• Inchi： 1S/C19H16Cl2N4O4/c20-13-2-6-15(7-3-13)24-17(26)22-11-1-10-19(22,12-23(28)29)25(18(24)27)16-8-4-14(21)5-9-16/h2-9H,1,10-12H2
• InChI Key： UQOHVZPFLKZWIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N(C2C=CC(=CC=2)Cl)C(N2CCCC21C[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 434.0548604g/mol
• Monoisotopic Mass: 434.0548604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines

Additional information on 1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione

Chemical Profile of 1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione (CAS No. 744242-70-4)

1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione (CAS No. 744242-70-4) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the class of octahydropyrrolo[1,2-a][1,3,5]triazine derivatives, which are known for their broad spectrum of biological activities. The presence of multiple functional groups, including chlorophenyl substituents and a nitromethyl moiety, imparts distinct chemical and biological properties that make it a promising candidate for further investigation.

The molecular framework of 1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione is characterized by a fused tricyclic system consisting of a pyrrole ring embedded within a triazine core. The 4-chlorophenyl groups at the 1 and 3 positions contribute to hydrophobic interactions and potential binding affinities with biological targets. Additionally, the nitromethyl group at the 8a position introduces a polar and reactive handle that can be exploited for further derivatization or as a probe for understanding metabolic pathways.

Recent advancements in computational chemistry have enabled the virtual screening of this compound against various biological targets. Studies suggest that the structural features of 1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione may facilitate interactions with enzymes and receptors involved in inflammatory pathways. The nitromethyl group has been particularly highlighted as a key pharmacophore for modulating redox-sensitive signaling cascades.

In vitro investigations have revealed that this compound exhibits potential anti-inflammatory properties by inhibiting the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The chlorophenyl substituents are thought to enhance binding stability by forming π-stacking interactions with aromatic residues in protein targets. These findings align with emerging research on multitargeted drug discovery strategies aimed at addressing complex diseases like chronic inflammation and neurodegeneration.

The synthesis of 1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione presents unique challenges due to its tricyclic architecture and multiple functional groups. However, recent methodological improvements in organic synthesis have made it more feasible to access such complex molecules with high purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been instrumental in constructing the desired framework efficiently.

One of the most intriguing aspects of this compound is its potential role in modulating mitochondrial function. The nitromethyl group can undergo reduction to form nitroso or hydroxamic acid derivatives under physiological conditions, which may influence mitochondrial redox homeostasis. This mechanism has been explored in contexts related to energy metabolism disorders and oxidative stress-induced pathologies.

From a drug development perspective, 1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione represents an excellent scaffold for structure-activity relationship (SAR) studies. By systematically modifying substituents such as the nitromethyl group or introducing other heterocycles, researchers can fine-tune its pharmacological profile. For instance, replacing the nitromethyl moiety with an amide or ester group could alter its metabolic stability while retaining biological activity.

The compound's potential application in oncology has also been investigated recently. Preclinical data suggest that it may interfere with microtubule dynamics by inhibiting tubulin polymerization or modulating kinases involved in cell cycle regulation. The interplay between its structural components—particularly the chlorophenyl groups and the central triazine ring—appears critical for these effects.

Future research directions may focus on exploring the compound's interactions with nucleic acids or protein-protein interfaces using biophysical techniques such as NMR spectroscopy and X-ray crystallography. These studies could provide insights into its binding mode and help rationalize its observed biological activities.

The environmental impact of synthesizing and handling 1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione is another consideration that warrants attention. Green chemistry principles should be integrated into synthetic protocols to minimize waste generation and reduce reliance on hazardous reagents. Catalytic methods that improve atom economy would be particularly beneficial.

In summary, 1,3-Bis(4-chlorophenyl)-8a-(nitromethyl)-octahydropyrrolo[[1,2-a][1,3,5]triazine-2,4-dione(CAS No.744242-70-4) strong] strong remains an exciting chemical entity with multifaceted applications in medicinal chemistry and biology. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases, provided that synthetic challenges are addressed effectively while adhering to sustainable practices.